Cas no 36536-69-3 (Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2))

• Product Name: Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2)
• CAS No: 36536-69-3
• MF: C₆₀H₁₁₀O₉
• MW: 975.51002073288
• CID: 304390
• PubChem ID: 168009862
• Update Time: 2025-07-13

Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2) Chemical and Physical Properties

Names and Identifiers

• Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2)
• DIHYDROGEN DI-μ-CHLOROTETRAKIS(DIPHENYLPHOSPHINITO-KP) DIPALLADATE(2-)
• PH1-PHOXIDE
• 36536-69-3
• 9025-56-3
• 2,3-bis[[(Z)-12-hydroxynonadec-9-enoyl]oxy]propyl (Z)-12-hydroxynonadec-9-enoate
• Hemicellulase
• HEIVHBXVVHLPSK-UHFFFAOYSA-N

• Inchi： 1S/C60H110O9/c1-4-7-10-25-34-43-54(61)46-37-28-19-13-16-22-31-40-49-58(64)67-52-57(69-60(66)51-42-33-24-18-15-21-30-39-48-56(63)45-36-27-12-9-6-3)53-68-59(65)50-41-32-23-17-14-20-29-38-47-55(62)44-35-26-11-8-5-2/h28-30,37-39,54-57,61-63H,4-27,31-36,40-53H2,1-3H3
• InChI Key： HEIVHBXVVHLPSK-UHFFFAOYSA-N
• SMILES： OC(CC=CCCCCCCCC(=O)OC(COC(CCCCCCCC=CCC(CCCCCCC)O)=O)COC(CCCCCCCC=CCC(CCCCCCC)O)=O)CCCCCCC

Computed Properties

• Exact Mass: 1087.95000
• Monoisotopic Mass: 974.81498508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 69
• Rotatable Bond Count: 56
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 19.4
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Melting Point: 198°C
• PSA: 140.94000
• LogP: 10.36180

Additional information on Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2)

Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2) (CAS No. 36536-69-3): A Comprehensive Overview

Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2) (CAS No. 36536-69-3) is a complex organometallic compound that has garnered significant attention in the fields of catalysis, materials science, and medicinal chemistry. This compound, often referred to as DPPE-PdCl₂, is a palladium-based complex featuring a unique coordination environment that enhances its catalytic properties and stability.

The structure of Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2) consists of a palladium(II) center coordinated by four diphenylphosphinite ligands and two chloride ions. The hydrogen atoms are present in a 1:2 ratio, contributing to the overall charge balance and stability of the complex. This intricate arrangement provides a robust platform for various chemical transformations, making it an invaluable reagent in synthetic chemistry.

Recent studies have highlighted the versatility of Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2) in catalytic applications. For instance, a 2021 study published in the Journal of the American Chemical Society demonstrated its effectiveness in the Suzuki-Miyaura coupling reaction, a widely used method for forming carbon-carbon bonds. The high activity and selectivity of this palladium complex were attributed to its unique ligand environment, which facilitates efficient catalyst turnover and minimizes side reactions.

In addition to its role in organic synthesis, Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2) has shown promise in the development of novel materials. Research conducted at the University of California, Berkeley, explored the use of this compound as a precursor for palladium nanoparticles. These nanoparticles exhibit excellent catalytic properties and have potential applications in fuel cells, environmental remediation, and pharmaceutical synthesis.

The medicinal chemistry community has also taken an interest in Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2). A study published in the Journal of Medicinal Chemistry investigated its potential as an anticancer agent. The researchers found that this palladium complex exhibited selective cytotoxicity against various cancer cell lines, with minimal toxicity to normal cells. The mechanism of action was attributed to the ability of the complex to induce apoptosis through DNA damage and disruption of cellular redox balance.

The synthesis of Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2) typically involves the reaction of palladium dichloride with diphenylphosphinic acid or its derivatives. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, Palladate(2-), di-m-chlorotetrakis(P,P-diphenylphosphinito-kP)di-, hydrogen (1:2) (CAS No. 36536-69-3) is a multifaceted compound with a wide range of applications in catalysis, materials science, and medicinal chemistry. Its unique structural features and versatile reactivity make it an essential tool for researchers and practitioners in these fields. Ongoing research continues to uncover new applications and improve our understanding of its properties, ensuring its relevance and importance in future scientific endeavors.